Cas no 1346601-55-5 (O-Desmethyl Venlafaxine Cyclic Impurity)

• Product Name: O-Desmethyl Venlafaxine Cyclic Impurity
• CAS No: 1346601-55-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 2248003
• Update Time: 2025-06-11

O-Desmethyl Venlafaxine Cyclic Impurity Chemical and Physical Properties

Names and Identifiers

• O-Desmethyl Venlafaxine Cyclic Impurity
• 4-(3-Methyl-1-oxa-3-azaspiro[5.5]undecan-5-yl)phenol

• Inchi： 1S/C16H23NO2/c1-17-11-15(13-5-7-14(18)8-6-13)16(19-12-17)9-3-2-4-10-16/h5-8,15,18H,2-4,9-12H2,1H3
• InChI Key： ATFIYOVTHWDOQK-UHFFFAOYSA-N
• SMILES： O1CN(C)CC(C2C=CC(=CC=2)O)C21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 293
• Topological Polar Surface Area: 32.7

Additional information on O-Desmethyl Venlafaxine Cyclic Impurity

Recent Advances in the Study of O-Desmethyl Venlafaxine Cyclic Impurity (CAS: 1346601-55-5)

O-Desmethyl Venlafaxine Cyclic Impurity (CAS: 1346601-55-5) is a critical process-related impurity in the synthesis of venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI). Recent studies have focused on the characterization, quantification, and control of this cyclic impurity due to its potential impact on drug safety and efficacy. This research brief summarizes the latest findings regarding the chemical properties, analytical methods, and regulatory considerations of this compound.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis developed a novel UHPLC-MS/MS method for the sensitive detection of O-Desmethyl Venlafaxine Cyclic Impurity in active pharmaceutical ingredients (APIs). The method demonstrated excellent linearity (r² > 0.999) across the range of 0.5-200 ng/mL, with a detection limit of 0.15 ng/mL. This advancement addresses previous challenges in quantifying trace levels of the impurity during quality control processes.

Structural elucidation studies using NMR spectroscopy and high-resolution mass spectrometry have revealed that 1346601-55-5 forms through an intramolecular cyclization reaction during the final stages of venlafaxine synthesis. The proposed mechanism involves nucleophilic attack of the secondary amine on the carbonyl carbon, followed by dehydration. Understanding this pathway has enabled process chemists to modify reaction conditions (particularly pH and temperature) to minimize impurity formation.

Recent toxicological assessments indicate that while O-Desmethyl Venlafaxine Cyclic Impurity shows some structural similarity to the parent drug, it lacks significant pharmacological activity at concentrations typically found in pharmaceutical preparations. However, regulatory agencies maintain strict limits (generally <0.15% w/w) due to the potential for unknown long-term effects. The ICH M7 guideline classifies this impurity as a Class 3 compound (low mutagenic concern).

Process optimization strategies published in Organic Process Research & Development (2024) demonstrate that controlling water content below 0.5% v/v during the final reaction step can reduce cyclic impurity formation by up to 70%. Additionally, the use of alternative solvents (e.g., replacing methanol with ethanol) has shown promise in suppressing the cyclization side reaction without compromising yield.

Emerging analytical techniques, including two-dimensional liquid chromatography coupled with ion mobility spectrometry, are being evaluated for improved separation of structurally similar impurities. These methods offer enhanced resolution compared to traditional HPLC approaches, particularly important for monitoring 1346601-55-5 in the presence of other process-related compounds.

The pharmaceutical industry continues to invest in developing robust synthetic routes that minimize formation of O-Desmethyl Venlafaxine Cyclic Impurity while maintaining cost-effectiveness. Recent patent applications disclose novel crystallization techniques and purification processes that achieve impurity levels below 0.1% without requiring additional chromatography steps.

Future research directions include comprehensive stability studies to understand the behavior of 1346601-55-5 under various storage conditions, as well as investigations into potential metabolites should trace amounts of the impurity be present in finished dosage forms. These studies will further inform risk assessment and regulatory decision-making regarding this important pharmaceutical impurity.